Cas no 1214366-49-0 (2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine)

• Product Name: 2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine
• CAS No: 1214366-49-0
• MF: C₁₁H₆ClF₂N
• MW: 225.621848583221
• CID: 4925824
• Update Time: 2025-05-21

2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-fluoro-5-(2-fluorophenyl)pyridine
• 2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine

• Inchi： 1S/C11H6ClF2N/c12-11-10(14)5-7(6-15-11)8-3-1-2-4-9(8)13/h1-6H
• InChI Key： CRGVLPQSKANKGW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)C1C=CC=CC=1F)F

Computed Properties

• Exact Mass: 225.016
• Monoisotopic Mass: 225.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine

Comprehensive Overview of 2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine (CAS No. 1214366-49-0)

2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine (CAS No. 1214366-49-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of halogenated pyridines, which are widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals. The presence of multiple fluorine atoms and a chloro substituent enhances its reactivity, making it a valuable intermediate in organic synthesis.

The molecular structure of 2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine features a pyridine ring substituted with chlorine and fluorine atoms at the 2- and 3-positions, respectively, along with a 2-fluorophenyl group at the 5-position. This arrangement contributes to its electron-deficient character, which is advantageous in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers are particularly interested in its potential applications in the development of kinase inhibitors and antiviral agents, aligning with current trends in drug discovery.

In recent years, the demand for fluorinated compounds like 2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing focus on precision medicine and targeted therapies, where fluorination plays a critical role in optimizing drug performance. Additionally, the compound's relevance in agrochemical innovation has been highlighted, particularly in the design of next-generation pesticides with improved environmental profiles.

From a synthetic perspective, CAS No. 1214366-49-0 is often prepared via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution (SNAr) protocols. Its regioselective functionalization capabilities make it a versatile building block for constructing complex molecules. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to characterize its purity and structural integrity, ensuring compliance with industry standards.

The compound's stability under various conditions has also been a topic of investigation, with studies focusing on its thermal degradation and photostability. These properties are crucial for its handling and storage in industrial settings. Furthermore, the rise of green chemistry initiatives has spurred interest in developing more sustainable synthetic routes for 2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine, minimizing waste and energy consumption.

In the context of drug discovery, CAS No. 1214366-49-0 has been explored as a key intermediate in the synthesis of small-molecule therapeutics targeting inflammatory diseases and oncology. Its ability to modulate protein-protein interactions and enzyme activity has positioned it as a promising candidate for further development. The compound's structure-activity relationship (SAR) studies have provided valuable insights into optimizing its pharmacological properties.

As the pharmaceutical industry continues to prioritize fragment-based drug design and scaffold hopping, 2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine offers a robust platform for generating diverse chemical libraries. Its compatibility with high-throughput screening (HTS) methodologies further enhances its utility in early-stage drug development. Researchers are also investigating its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

In summary, 2-Chloro-3-fluoro-5-(2-fluorophenyl)pyridine (CAS No. 1214366-49-0) represents a multifaceted compound with broad applications in medicinal chemistry and materials science. Its unique structural features, combined with the growing demand for fluorinated building blocks, underscore its importance in modern synthetic endeavors. Future research will likely focus on expanding its utility in bioconjugation and catalysis, further solidifying its role in advancing scientific innovation.